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Compound of Interest

Compound Name: 1,3-Dichloro-2-nitrobenzene

Cat. No.: B1583056

An In-depth Technical Guide on the Solubility of 1,3-Dichloro-2-nitrobenzene in Organic
Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility of 1,3-dichloro-2-nitrobenzene
in various organic solvents. Due to a scarcity of specific quantitative data for 1,3-dichloro-2-
nitrobenzene, this document also includes detailed information on the solubility of its isomers,
2,3- and 3,4-dichloronitrobenzene, to provide a thorough understanding of the compound's
expected behavior and the experimental methodologies used for its determination.

Introduction to 1,3-Dichloro-2-nitrobenzene

1,3-Dichloro-2-nitrobenzene is an organic compound with the chemical formula CeHsCI2NO-.
[1][2][3][4] It presents as an off-white to pale yellow or green solid.[2][5] This compound serves
as a crucial intermediate in various organic syntheses, particularly in the pharmaceutical and
chemical industries.[5] Its molecular structure, featuring a nitro group positioned between two
chlorine atoms on a benzene ring, significantly influences its physical and chemical properties,
including its solubility.

Qualitative Solubility of 1,3-Dichloro-2-nitrobenzene

General observations indicate that 1,3-dichloro-2-nitrobenzene is soluble in conventional
organic solvents.[1] Specific qualitative descriptors note its slight solubility in chloroform,
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DMSO, and methanol.[5]

Quantitative Solubility Data for
Dichloronitrobenzene Isomers

While specific quantitative solubility data for 1,3-dichloro-2-nitrobenzene is not readily
available in the cited literature, extensive studies have been conducted on its isomers. The
following tables summarize the mole fraction solubility (x) of 2,3-dichloronitrobenzene and 3,4-
dichloronitrobenzene in a range of organic solvents at various temperatures. This data is
presented to offer a comparative understanding of the solubility behavior of
dichloronitrobenzene compounds.

Table 1: Mole Fraction Solubility (x) of 2,3-Dichloronitrobenzene in Various Organic Solvents

Tempe Ethyl Tetrac 1- 2- 1-
Cycloh Hexan Heptan

rature Acetat hlorom Propa Propa Butan
exane e e

(K) e ethane nol nol ol

278.15 0.3551 0.2889 0.1791 0.1408 0.1512 0.0432 0.0381 0.0453

283.15 0.3953 0.3221 0.2033 0.1611 0.1731 0.0501 0.0445 0.0528

288.15 0.4389 0.3579 0.2301 0.1835 0.1973 0.0579 0.0518 0.0613

293.15 0.4862 0.3965 0.2598 0.2082 0.2241 0.0667 0.0601 0.0709

298.15 0.5375 0.4382 0.2927 0.2354 0.2537 0.0766 0.0694 0.0817

303.15 0.5931 0.4831 0.3291 0.2655 0.2864 0.0878 0.0799 0.0939

Data extracted from a study on the solubility of dichloronitrobenzene isomers.[6]

Table 2: Mole Fraction Solubility (x) of 3,4-Dichloronitrobenzene in Various Organic Solvents
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Tempe Ethyl Tetrac 1- 2- 1-
Cycloh Hexan Heptan

rature Acetat  hlorom Propa Propa Butan
exane e e

(K) e ethane nol nol ol

278.15 0.1673 0.1132 0.0499 0.0378 0.0409 0.0153 0.0139 0.0161

283.15 0.1915 0.1311 0.0591 0.0452 0.0489 0.0181 0.0165 0.019

288.15 0.2183 0.1511 0.0701 0.0539 0.0583 0.0214 0.0195 0.0224

293.15 0.2481 0.1735 0.0829 0.0641 0.0693 0.0253 0.0231 0.0264

298.15 0.2811 0.1985 0.0979 0.0761 0.0821 0.0298 0.0273 0.0312

303.15 0.3176 0.2265 0.1154 0.0901 0.0971 0.0351 0.0322 0.0367

Data extracted from a study on the solubility of dichloronitrobenzene isomers.[6]

Experimental Protocols for Solubility Determination

The following section details a common and reliable method for determining the solubility of
compounds like dichloronitrobenzene in organic solvents.

Gravimetric Method

The solubility data presented for the dichloronitrobenzene isomers was determined using a
gravimetric method.[6] This technique involves preparing a saturated solution of the solute at a
constant temperature and then determining the mass of the solute dissolved in a known mass
of the solvent.

Apparatus:

Jacketed glass vessel with a magnetic stirrer

Thermostatic water bath

Digital balance with an accuracy of £0.0001 g

Drying oven
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Procedure:

e An excess amount of the dichloronitrobenzene isomer is added to a known mass of the
selected organic solvent in the jacketed glass vessel.

e The vessel is sealed to prevent solvent evaporation.

e The solution is continuously stirred at a constant temperature, maintained by the
thermostatic water bath, for a sufficient time to ensure equilibrium is reached (typically
several hours).

 After reaching equilibrium, stirring is stopped, and the solution is allowed to settle for a
period to allow undissolved solids to precipitate.

o Asample of the clear, saturated supernatant is carefully withdrawn using a pre-weighed,
temperature-controlled syringe.

e The syringe containing the sample is weighed to determine the total mass of the saturated
solution.

e The sample is then transferred to a pre-weighed container and dried in an oven at a suitable
temperature (e.g., 333 K) until a constant mass is achieved.

e The mass of the dried solute is determined.

o The mass of the solvent is calculated by subtracting the mass of the solute from the total
mass of the saturated solution.

o The mole fraction solubility (x) is then calculated using the molar masses of the solute and
the solvent.

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the gravimetric method for solubility
determination.
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Caption: Workflow for gravimetric solubility determination.

Factors Influencing Solubility
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The solubility of dichloronitrobenzene isomers is influenced by several factors:

o Temperature: As observed in the provided data, the solubility of dichloronitrobenzene
isomers in organic solvents generally increases with a rise in temperature.[6][7] This
indicates that the dissolution process is endothermic.

» Solvent Polarity: The principle of "like dissolves like" is a key determinant. The polarity of the
solvent relative to the solute will significantly impact solubility.

e Molecular Structure: The arrangement of the chloro and nitro groups on the benzene ring
affects the molecule's polarity and crystal lattice energy, which in turn influences its solubility.

Conclusion

This technical guide has summarized the available information on the solubility of 1,3-dichloro-
2-nitrobenzene and its isomers in organic solvents. While quantitative data for the 1,3-
dichloro-2-nitrobenzene isomer is limited, the detailed data for related isomers provides
valuable insight into its expected solubility behavior. The provided experimental protocol for the
gravimetric method offers a robust framework for researchers seeking to perform their own
solubility determinations. Understanding these solubility characteristics is essential for the
effective use of 1,3-dichloro-2-nitrobenzene in research, development, and industrial
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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